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Introduction

AZD2423 is a potent and selective antagonist of the C-C chemokine receptor 2 (CCR2). CCR2
and its primary ligand, monocyte chemoattractant protein-1 (MCP-1 or CCL2), play a crucial
role in the migration and infiltration of monocytes and macrophages to sites of inflammation.
This signaling axis is implicated in a variety of inflammatory and neuropathic pain conditions.
Upon MCP-1 binding, CCR2 initiates a signaling cascade that leads to a transient increase in
intracellular calcium concentration ([Ca2+]), a key second messenger involved in chemotaxis
and other cellular responses. Therefore, measuring the inhibition of MCP-1-induced calcium
mobilization is a critical method for characterizing the potency and efficacy of CCR2
antagonists like AZD2423.

This document provides a detailed protocol for performing a calcium mobilization assay in the
human monocytic cell line, THP-1, to evaluate the inhibitory activity of AZD2423.

Signaling Pathway of MCP-1/CCR2-Mediated
Calcium Mobilization

The binding of MCP-1 to its receptor, CCR2, on the surface of THP-1 cells activates a
heterotrimeric G protein. The Ga subunit of the G protein activates phospholipase C (PLC),
which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
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trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic
reticulum, leading to the release of stored calcium into the cytoplasm. This initial release is
followed by a sustained influx of extracellular calcium through store-operated calcium channels.
AZD2423, as a CCR2 antagonist, blocks the initial binding of MCP-1, thereby inhibiting this
entire downstream signaling cascade.
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MCP-1/CCR2 Signaling Pathway
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Calcium Mobilization Assay Workflow
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 To cite this document: BenchChem. [Application Notes and Protocols: AZD2423 Calcium
Mobilization Assay in THP-1 Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103996#azd2423-calcium-mobilization-assay-in-
thp-1-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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